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The table below summarizes the core information found on Bederocin:

Aspect Details

Classification Diaryl-diamine-based inhibitor of methionyl-tRNA synthetase (MetRS) [1].

Primary Target MetRS1 enzyme [1].

Relevance to Cross-
Resistance

The MetRS2 enzyme, found in many Gram-negative bacteria, is naturally
insensitive to Bederocin and other MetRS1 inhibitors. This is a key selectivity

and potential resistance mechanism [1].

Experimental Context from Research

The primary study identified focuses on explaining the structural basis for the natural resistance of MetRS2

enzymes to Bederocin.

Experimental Methodology: The research used X-ray crystallography to determine the three-

dimensional structures of a Gram-negative bacterial MetRS2 (from Xanthomonas citri) in several
states: its ligand-free form, bound to its natural substrate (L-methionine), and bound to MetRS1

inhibitors, including Bederocin (REP8839) and REP3123 [1].
Key Findings on Selectivity: The structural analysis revealed that Bederocin binds to the amino

acid-binding site and an auxiliary pocket of the MetRS1 enzyme. Polymorphisms (amino acid
differences) in the methionine and auxiliary pockets of MetRS2 enzymes create a less favorable
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binding environment for the inhibitor, explaining the innate insensitivity. The study showed that

introducing mutations into these polymorphic residues in MetRS2 could affect both enzyme function
and inhibitor binding affinity [1].

Logical Workflow for Profiling Cross-Resistance

The following diagram outlines a logical workflow for empirically determining the cross-resistance profile

of an antimicrobial compound like Bederocin, based on standard practices in the field.

Start: Define Cross-Resistance Profile

Select Bacterial Panel
(Include species with

different resistance mechanisms)

Perform Susceptibility Testing
(MIC assays for Bederocin
and other antimicrobials)

Analyze Correlations
(Identify co-resistance patterns

across drug classes)

Investigate Genetic Basis
(WGS of resistant mutants

to identify mutations)

Elucidate Mechanism
(e.g., Target alteration (MetRS),

Efflux pump activity, Enzyme inactivation)

End: Integrated Cross-Resistance Profile
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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